7-amino-1,2-dihydroisoquinolin-3(4H)-one

• IUPAC Name: 7-amino-2,4-dihydro-1H-isoquinolin-3-one
• InChI: InChI=1S/C9H10N2O/c10-8-2-1-6-4-9(12)11-5-7(6)3-8/h1-3H,4-5,10H2,(H,11,12)
• InChI Key: LLXJPNQWAGNDDN-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CNC1=O)C=C(C=C2)N
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID70672192
• Molecular Weight: 162.19 g/mol
• CAS RN: 885270-67-7

Description

7-amino-1,2-dihydroisoquinolin-3(4H)-one (DHIQ) is a heterocyclic compound that has been studied in the scientific community for its potential applications in a variety of fields. DHIQ has been used in various research applications, from synthesis methods to biochemical and physiological effects, and its potential future applications are still being explored.

Scientific Research Applications

7-amino-1,2-dihydroisoquinolin-3(4H)-one has been used in a variety of scientific research applications, ranging from drug development to biochemistry and physiology. In drug development, 7-amino-1,2-dihydroisoquinolin-3(4H)-one has been used to synthesize a variety of different drugs, including antibiotics, antifungals, and anti-inflammatory agents. In biochemistry and physiology, 7-amino-1,2-dihydroisoquinolin-3(4H)-one has been used to study the structure and function of proteins, enzymes, and other biomolecules. 7-amino-1,2-dihydroisoquinolin-3(4H)-one has also been used in the synthesis of a variety of biologically active compounds, including hormones, neurotransmitters, and other biologically active molecules.

Mechanism of Action

The mechanism of action of 7-amino-1,2-dihydroisoquinolin-3(4H)-one is not fully understood, but it is believed to involve a variety of different processes. 7-amino-1,2-dihydroisoquinolin-3(4H)-one is thought to interact with proteins and enzymes in the cell, leading to changes in their structure and function. 7-amino-1,2-dihydroisoquinolin-3(4H)-one is also believed to interact with other molecules in the cell, such as DNA, leading to changes in their structure and function. In addition, 7-amino-1,2-dihydroisoquinolin-3(4H)-one is thought to interact with receptors in the cell, leading to changes in their activity and signaling pathways.
Biochemical and Physiological Effects
7-amino-1,2-dihydroisoquinolin-3(4H)-one has been shown to have a variety of different biochemical and physiological effects. In laboratory studies, 7-amino-1,2-dihydroisoquinolin-3(4H)-one has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. 7-amino-1,2-dihydroisoquinolin-3(4H)-one has also been shown to have antioxidant and neuroprotective effects, and it has been shown to reduce the risk of cardiovascular disease. Additionally, 7-amino-1,2-dihydroisoquinolin-3(4H)-one has been shown to have anti-cancer and anti-viral properties, and it has been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 7-amino-1,2-dihydroisoquinolin-3(4H)-one in laboratory experiments has both advantages and limitations. One of the main advantages of using 7-amino-1,2-dihydroisoquinolin-3(4H)-one in laboratory experiments is its ability to be synthesized in a variety of different forms, including its monomeric, dimeric, and trimeric forms. This allows for greater flexibility in the design of experiments, as different forms of 7-amino-1,2-dihydroisoquinolin-3(4H)-one can be used for different purposes. However, one of the main limitations of using 7-amino-1,2-dihydroisoquinolin-3(4H)-one in laboratory experiments is that it is not very stable and can easily degrade when exposed to light or air.

Future Directions

The potential future applications of 7-amino-1,2-dihydroisoquinolin-3(4H)-one are still being explored, but there are several potential directions that could be explored. One potential direction is the use of 7-amino-1,2-dihydroisoquinolin-3(4H)-one in drug development, as it has already been used to synthesize a variety of different drugs. Another potential direction is the use of 7-amino-1,2-dihydroisoquinolin-3(4H)-one in biochemistry and physiology, as it has been shown to interact with proteins and enzymes in the cell, leading to changes in their structure and function. Additionally, 7-amino-1,2-dihydroisoquinolin-3(4H)-one could be used in the development of new biomolecules, such as hormones, neurotransmitters, and other biologically active molecules. Finally, 7-amino-1,2-dihydroisoquinolin-3(4H)-one could be used to study the effects of environmental pollutants on the body, as it has been shown to interact with receptors in the cell, leading to changes in their activity and signaling pathways.